3-amino-N'-[(2E)-pyrrolidin-2-ylidene]benzohydrazide

• IUPAC Name: 3-amino-N'-(3,4-dihydro-2H-pyrrol-5-yl)benzohydrazide
• InChI: InChI=1S/C11H14N4O/c12-9-4-1-3-8(7-9)11(16)15-14-10-5-2-6-13-10/h1,3-4,7H,2,5-6,12H2,(H,13,14)(H,15,16)
• InChI Key: IYVXOVOITJERQW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=NC1)NNC(=O)C2=CC(=CC=C2)N
• Molecular Formula: C11H14N4O
• Molecular Weight: 218.26 g/mol
• CAS No.: 1610379-66-2

Description

3-amino-N'-[(2E)-pyrrolidin-2-ylidene]benzohydrazide (3-APB) is a small molecule that has been used in a number of scientific research applications. It is a versatile compound that has been used in a variety of laboratory experiments and studies. 3-APB has a wide range of applications, including its use as a reagent in organic synthesis, its ability to catalyze the formation of amide bonds, and its ability to act as a ligand in metal complexes. Furthermore, 3-APB has been studied for its potential therapeutic applications in the field of medicine, such as its ability to act as an anti-inflammatory agent or an anti-cancer agent. In

Scientific Research Applications

Structural Analysis and Crystallization

Research by Bakir and Green (2002) on a structurally related compound, di-2-pyridyl ketone p-aminobenzoylhydrazone hydrate, showcased the compound's crystalline structure, revealing how its molecular units are interlocked via a network of hydrogen bonds. This structural insight contributes to understanding the crystallization behavior of similar compounds, including "3-amino-N'-[(2E)-pyrrolidin-2-ylidene]benzohydrazide" (Bakir & Green, 2002).

Synthesis of Functionalized Compounds

Filatov et al. (2017) discussed the synthesis of functionalized oxindoles via a one-pot three-component reaction, demonstrating the utility of similar compounds in creating diverse molecular architectures. This study showcases the versatility of "this compound" in synthesizing complex molecules with potential biological activities (Filatov et al., 2017).

1,3-Dipolar Cycloaddition Reactions

Moshkin, Sosnovskikh, and Röschenthaler (2013) explored the 1,3-dipolar cycloaddition reactions involving nonstabilized azomethine ylides with coumarins, leading to the synthesis of benzopyranopyrrolidines. This reaction mechanism could be relevant for the synthesis and functionalization of compounds like "this compound," potentially opening new pathways for the creation of heterocyclic compounds with unique properties (Moshkin, Sosnovskikh, & Röschenthaler, 2013).